Cas no 2287334-07-8 (3,4-Dichloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid)

• Product Name: 3,4-Dichloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• CAS No: 2287334-07-8
• MF: C₁₂H₁₃Cl₂NO₄
• MW: 306.141921758652
• CID: 6070200
• PubChem ID: 137944637
• Update Time: 2025-06-12

3,4-Dichloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-3,4-dichlorobenzoic acid
• EN300-6747595
• 2287334-07-8
• 3,4-Dichloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid

• Inchi： 1S/C12H13Cl2NO4/c1-12(2,3)19-11(18)15-9-6(10(16)17)4-5-7(13)8(9)14/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： UHBAFIFOFYKKIF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)O)=C1NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 305.0221633g/mol
• Monoisotopic Mass: 305.0221633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 3,4-Dichloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid

Comprehensive Analysis of 3,4-Dichloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid (CAS No. 2287334-07-8)

3,4-Dichloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid (CAS No. 2287334-07-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative is characterized by its unique molecular structure, featuring dichloro substituents and a tert-butoxycarbonyl (Boc) protected amino group. The compound's structural complexity makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, the demand for high-purity chemical intermediates like 3,4-Dichloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid has surged, driven by advancements in medicinal chemistry and crop protection technologies. Researchers are particularly interested in its potential applications as a building block for active pharmaceutical ingredients (APIs) or as a precursor for herbicides and fungicides. The presence of both electron-withdrawing chloro groups and the Boc-protected amino functionality provides unique reactivity patterns that can be exploited in multi-step synthetic routes.

The synthesis of CAS No. 2287334-07-8 typically involves multi-step organic reactions, starting from commercially available 3,4-dichloroanthranilic acid or similar precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing industry focus on sustainable chemical production. Many laboratories are now investigating catalytic methods and microwave-assisted synthesis to improve the yield and purity of this compound while reducing environmental impact.

From a physicochemical properties perspective, 3,4-Dichloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its melting point, stability profile, and spectroscopic characteristics (including NMR and mass spectra data) are well-documented in the literature, making it easily identifiable for quality control purposes. These properties are crucial for researchers who need to verify the compound's identity and purity before incorporating it into more complex synthetic schemes.

The pharmaceutical industry has shown particular interest in CAS No. 2287334-07-8 due to its potential as a prodrug moiety or as part of targeted drug delivery systems. The Boc-protected amino group offers opportunities for controlled release mechanisms, while the benzoic acid core provides sites for further molecular modification. Recent patent literature suggests applications in developing anti-inflammatory agents and enzyme inhibitors, though specific therapeutic indications remain under investigation.

In agrochemical applications, the dichloro substitution pattern of 3,4-Dichloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid suggests potential pesticidal activity, similar to other known chlorinated aromatic compounds. Research is ongoing to evaluate its efficacy as a plant growth regulator or as a component in crop protection formulations. The compound's environmental fate and biodegradation pathways are also being studied to ensure compliance with modern ecological safety standards.

Quality control and analytical method development for 2287334-07-8 typically involve advanced techniques such as HPLC, GC-MS, and chiral chromatography when applicable. The pharmaceutical industry's increasing emphasis on genotoxic impurity control has led to refined purification protocols for this and similar compounds. Recent publications highlight the importance of residual solvent analysis and metal content determination in ensuring the compound meets stringent regulatory requirements for human health applications.

The commercial availability of 3,4-Dichloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid has expanded in recent years, with several fine chemical suppliers offering it in research quantities. Pricing trends reflect the compound's specialty chemical status, with costs influenced by purity grade, batch size, and supply chain factors. The growing interest in custom synthesis services has also made this compound more accessible to researchers who require derivatized versions or isotope-labeled analogs for specific studies.

Looking forward, the scientific community anticipates continued interest in CAS No. 2287334-07-8 as research into structure-activity relationships and molecular design progresses. The compound's versatility as a chemical building block ensures its relevance in multiple fields, from drug discovery to materials science. As synthetic methodologies advance and computational chemistry tools become more sophisticated, researchers will likely uncover new applications for this interesting benzoic acid derivative in cutting-edge scientific developments.